Cas no 126872-00-2 (n-formyl-dl-ethionine)

• Product Name: n-formyl-dl-ethionine
• CAS No: 126872-00-2
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• MDL: MFCD00059815
• CID: 897369
• PubChem ID: 14380145
• Update Time: 2024-11-02

n-formyl-dl-ethionine Chemical and Physical Properties

Names and Identifiers

• n-formyl-dl-ethionine
• 4-ethylsulfanyl-2-formamidobutanoic acid
• Ethyl-N-formylhomocysteine
• DTXSID40559582
• 4-(Ethylthio)-2-formamidobutanoicacid
• Ethyl-N-formylhomocysteine, AldrichCPR
• BFA87200
• S-Ethyl-N-formylhomocysteine
• MFCD00059815
• N-Formyl-DL-ethionine (For-DL-Hcy(Et)-OH)
• 4-(ethylsulfanyl)-2-formamidobutanoic acid
• N-formyl-d,l-ethionine
• EN300-1299668
• 4-(Ethylthio)-2-formamidobutanoic acid
• 126872-00-2
• SCHEMBL4949747
• F0120
• AKOS009159508

• MDL： MFCD00059815
• Inchi： 1S/C7H13NO3S/c1-2-12-4-3-6(7(10)11)8-5-9/h5-6H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： XARCKCMBMDYFMK-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C(=O)O)NC=O

Computed Properties

• Exact Mass: 191.06169
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Melting Point: gt. 115.0 to 119.0 °C
• Water Partition Coefficient: almost transparency
• PSA: 66.4

n-formyl-dl-ethionine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：